Tert-butyl 4-(2-aminopyridin-3-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-aminopyridin-3-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H22N4O2/c1-14(2,3)20-13(19)18-9-7-17(8-10-18)11-5-4-6-16-12(11)15/h4-6H,7-10H2,1-3H3,(H2,15,16)
• InChI Key: HISOLHQGXPBGOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C(N=CC=C2)N
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol
• CAS No.: 1023594-49-1

Description

Tert-Butyl 1-piperazinecarboxylate, also known as Olaparib Impurity 7, is an impurity of Olaparib.

Scientific Research Applications

• Synthesis and Characterization :

  • Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate was synthesized and characterized, including X-ray diffraction studies. This compound exhibited moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
  • Synthesis of tert-butyl 4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, a key intermediate for biologically active benzimidazole compounds (Liu Ya-hu, 2010).
  • Synthesis of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, with antibacterial and antifungal activities (Kulkarni et al., 2016).

• Molecular Structure Analysis :

  • Investigation of the molecular structure of tert-butyl 4-(4-nitrophenyl)piperazine-1-carboxylate using X-ray diffraction and density functional theory (Yang et al., 2021).
  • Crystal structure analysis of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate (Mamat et al., 2012).

• Biological Evaluation :

  • Investigation of tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate as an anticorrosive agent for carbon steel in acidic conditions, showing substantial inhibition efficiency (Praveen et al., 2021).
  • Evaluation of (4-piperidinyl)-piperazines, including tert-butoxycarbonyl derivatives, as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors (Chonan et al., 2011).

Safety and Hazards

Tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate may cause skin irritation, serious eye irritation, and may cause respiratory irritation.